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Compound of Interest |

Compound Name: GSK1482160
CAS No.: 1695551-19-9
Cat. No.: B607767
Get Quote
. J

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals using
[11C]GSK1482160 for Positron Emission Tomography (PET) imaging.

Frequently Asked Questions (FAQs)

Q1: What is [11C]GSK1482160 and what is its primary application in PET imaging?

Al: [11C]GSK1482160 is a potent and selective antagonist for the P2X7 receptor (P2X7R).[1]
[2][3] It is radiolabeled with carbon-11 to be used as a PET tracer for imaging
neuroinflammation.[1][2] The P2X7 receptor is a key component in the neuroinflammatory
cascade, making it a valuable biomarker.[4]

Q2: What is the mechanism of action of GSK14821607

A2: GSK1482160 is a negative allosteric modulator of the P2X7 receptor.[5] It binds to a site
distinct from the endogenous agonist (ATP) binding site, reducing the efficacy of ATP at the
receptor without affecting its affinity. This modulation inhibits the release of pro-inflammatory
cytokines like 1L-1[3.
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Q3: What are the key binding characteristics of [11C]|GSK14821607

A3: [11C]GSK1482160 exhibits high affinity for the human P2X7 receptor. In vitro studies have
reported a dissociation constant (Kd) of approximately 1.15 + 0.12 nM and 5.09 + 0.98 nM in
different assays.[2][4]

Q4: What kind of quantitative data can be expected from a [11C]GSK1482160 PET study?

A4: Quantitative analysis of dynamic [11C]|GSK1482160 PET data can provide estimates of
receptor density and binding potential. A two-compartment, five-parameter tracer kinetic model
has been used in preclinical studies.[2][4] In human studies with the 18F-labeled version, a
multilinear reference tissue model has been found to be sufficient for quantification.[6]
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Issue

Potential Cause(s)

Recommended Action(s)

Low Brain Uptake/Signal

1. Low P2X7R expression in
the subject population (e.g.,
healthy controls). Brain uptake
in healthy human subjects is
expected to be low (around 2%
of the injected dose).[7] 2.
Issues with radiotracer
synthesis leading to low
specific activity. 3. Suboptimal

injection procedure.

1. Confirm the expected level
of P2X7R expression in your
study population. Higher
uptake is expected in
neuroinflammatory conditions.
2. Verify the specific activity
and radiochemical purity of the
synthesized tracer.[5] 3.
Ensure proper intravenous
administration of the

radiotracer.

High Background Signal

1. Lipophilicity of the tracer
leading to non-specific binding.
The measured octanol/water
partition coefficient (log P) is
1.95.[7] 2. Suboptimal image
reconstruction parameters.

1. Utilize kinetic modeling to
differentiate specific binding
from non-specific uptake. 2.
Optimize image reconstruction
algorithms and parameters.
Consider using advanced

correction techniques.

Image Artifacts

1. Patient motion during the
scan. 2. Misalignment between
PET and CT/MRI data. 3.

Metallic implants.

1. Ensure the patient is
positioned comfortably and
securely to minimize
movement.[6] 2. Carefully
inspect the co-registration of
PET and anatomical images.
Automated registration
programs can be used.[8] 3.
Be aware of potential streak or
distortion artifacts from metallic
implants and use appropriate

correction methods if available.

[6]

Variability in Test-Retest
Results

1. Physiological changes in the
subject between scans. 2.

Differences in radiotracer

1. Standardize subject
preparation and scanning

conditions as much as

© 2026 BenchChem. All rights reserved. 3/10

Tech Support


https://jnm.snmjournals.org/content/59/supplement_1/1009
https://pubmed.ncbi.nlm.nih.gov/25819093/
https://jnm.snmjournals.org/content/59/supplement_1/1009
https://pubmed.ncbi.nlm.nih.gov/40094419/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5401628/
https://pubmed.ncbi.nlm.nih.gov/40094419/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607767?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

administration or scanning possible. 2. For longitudinal

procedures. studies, ensure consistent
radiotracer synthesis, injection,
and image acquisition

protocols.

Experimental Protocols
Preclinical [11C]GSK1482160 PET Imaging in Mice

This protocol is a summary based on published preclinical studies.[2][4]

e Animal Model: Saline-treated (control) or lipopolysaccharide (LPS)-treated mice to induce

neuroinflammation.

o Radiotracer Synthesis: [11C]GSK1482160 is synthesized from its desmethyl precursor with
[11C]CH3OT.[5]

o Radiotracer Administration: Intravenous injection of a single dose of [11C]|GSK1482160.

e PET/CT Imaging: Dynamic in vivo PET/CT is performed. For example, imaging can be done
at 72 hours after administration of saline or LPS.

o Data Analysis:
o PET and CT images are co-registered.
o Time-activity curves are extracted from regions of interest.

o Atwo-compartment, five-parameter tracer kinetic model can be applied to the data.[2][4]

Human [11C]GSK1482160 PET Imaging (General
Workflow)

The following is a generalized workflow based on available human data for GSK1482160

radiotracers.[6][7]
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e Subject Preparation: Subjects should be informed about the procedure and provide consent.
A period of fasting may be required.

» Radiotracer Administration: A bolus intravenous injection of [11C]GSK1482160 is
administered.

e PET Imaging: Dynamic scanning is initiated at the time of injection. The duration of the scan
can vary, but imaging up to 70 minutes has been reported for the 18F variant.[6]

e Anatomical Imaging: A CT or MRI scan is performed for attenuation correction and
anatomical localization.

o Data Analysis:
o PET images are reconstructed with corrections for attenuation, scatter, and dead time.
o PET and anatomical images are co-registered.

o For quantitative analysis, a multilinear reference tissue model may be appropriate.[6]

Quantitative Data Summary

linical In Vi indi

Parameter Value Cell Line Reference

HEK293-hP2X7R
Kd 1.15+0.12 nM [2][4]
membranes

HEK293-hP2X7R
Bmax 3.03 £ 0.10 pmol/mg [2][4]
membranes

0.2312 + 0.01542 min- HEK?293-hP2X7R
kon (2]
1.-nM-1 cells

_ HEK293-hP2X7R
koff 0.2547 + 0.0155 min-1 ” [2]
cells

HEK293-hP2X7R

living cells

Ki 2.63+0.6 nM
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Parameter Value Notes Reference
Following bolus
Blood Half-Time 39 £ 8 minutes intravenous [7]

administration

Brain Uptake (SUV at
20 min)

1.04 +0.19

Corresponds to ~2%

of injected dose

[7]

Urinary Bladder Wall

Exposure (Male)

0.035 mSv/IMBq

Estimated radiation

exposure

[7]

Liver Exposure (Male)

0.025 mSv/IMBq

Estimated radiation

exposure

[7]

Kidneys Exposure
(Male)

0.018 mSv/MBq

Estimated radiation

exposure

[7]

Urinary Bladder Wall

Exposure (Female)

0.045 mSv/IMBq

Estimated radiation

exposure

[7]

Liver Exposure

(Female)

0.038 mSv/MBq

Estimated radiation

exposure

[7]

Kidneys Exposure

(Female)

0.022 mSv/IMBq

Estimated radiation

exposure

[7]

Visualizations
P2X7 Receptor Signhaling Pathway
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Caption: P2X7 Receptor signaling pathway upon ATP binding.

[11C]GSK1482160 PET Imaging Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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